Cas no 921834-64-2 (2-chloro-N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide)

• Product Name: 2-chloro-N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide
• CAS No: 921834-64-2
• MF: C₂₂H₂₅ClN₂O₃
• MW: 400.898504972458
• CID: 6242344
• PubChem ID: 40886990
• Update Time: 2025-06-12

2-chloro-N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide
• F2261-0479
• 921834-64-2
• 2-chloro-N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]benzamide
• 2-chloro-N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]benzamide
• AKOS024632926
• 2-chloro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide

• Inchi： 1S/C22H25ClN2O3/c1-14(2)12-25-18-10-9-15(11-19(18)28-13-22(3,4)21(25)27)24-20(26)16-7-5-6-8-17(16)23/h5-11,14H,12-13H2,1-4H3,(H,24,26)
• InChI Key： LERHZUAPRTUTIH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1C=CC2=C(C=1)OCC(C)(C)C(N2CC(C)C)=O)=O

Computed Properties

• Exact Mass: 400.1553704g/mol
• Monoisotopic Mass: 400.1553704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 2-chloro-N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide

Introduction to Compound with CAS No. 921834-64-2 and Its Applications in Modern Chemical Biology

Today, the field of chemical biology has witnessed significant advancements, particularly in the development of novel compounds that exhibit promising pharmacological properties. Among these, the compound with the CAS number 921834-64-2 and the product name 2-chloro-N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide stands out as a compound of considerable interest. This compound belongs to a class of heterocyclic molecules that have garnered attention for their potential therapeutic applications. The unique structural features of this molecule make it a valuable candidate for further investigation in various biological and chemical contexts.

The molecular structure of 2-chloro-N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide is characterized by a benzoxazepine core, which is a fused bicyclic system consisting of a benzene ring and an oxygen-containing heterocycle. This core structure is known to be associated with a wide range of biological activities. Specifically, the benzoxazepine scaffold has been implicated in various pharmacological effects, including anti-inflammatory, antimicrobial, and anticonvulsant properties. The presence of multiple substituents on the molecule further modulates its pharmacokinetic and pharmacodynamic profiles, making it an intriguing subject for drug discovery efforts.

In recent years, there has been growing interest in exploring the potential of benzoxazepine derivatives as therapeutic agents. The compound in question features several key substituents that contribute to its unique chemical and biological properties. The chloro group at the 2-position of the benzamide moiety enhances the electrophilicity of the molecule, which can be exploited for further functionalization or interaction with biological targets. Additionally, the N-substituent at position 8 of the benzoxazepine ring introduces steric and electronic effects that can influence binding affinity and selectivity.

The impact of these structural features on biological activity has been extensively studied in recent research. For instance, studies have shown that modifications at the 3-position of the benzoxazepine ring can significantly alter its pharmacological profile. In particular, the presence of a dimethyl group at this position appears to enhance binding affinity to certain protein targets while minimizing off-target effects. Similarly, the 5-position substituent, which in this case is a 2-methylpropyl group, contributes to the overall solubility and bioavailability of the compound.

The synthesis of 2-chloro-N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the benzoxazepine core through cyclization reactions involving appropriately substituted precursors. Subsequent steps involve introducing the chloro group at the 2-position and the N-substituent at position 8. The final step involves coupling the benzamide moiety to complete the molecular structure.

The use of advanced synthetic techniques has enabled researchers to produce increasingly complex derivatives with tailored properties. For example, modern methods such as transition metal-catalyzed cross-coupling reactions have been employed to introduce specific substituents with high precision. These techniques not only improve yield but also allow for greater control over stereochemistry, which is crucial for biological activity.

Evaluation of the pharmacological potential of 2-chloro-N-3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbenzamide has been conducted using both in vitro and in vivo models. In vitro studies have revealed promising interactions with various biological targets relevant to diseases such as cancer and neurodegenerative disorders. For instance, preliminary data suggest that this compound may inhibit certain kinases involved in tumor growth and progression.

In vivo studies have further corroborated these findings by demonstrating efficacy in animal models of disease. These studies have shown that administration of this compound can lead to significant reductions in tumor volume and improved survival rates in mouse models of cancer. Additionally, preliminary evidence suggests potential benefits in treating neurodegenerative conditions by modulating inflammatory pathways associated with these diseases.

The development of novel therapeutic agents relies heavily on understanding their mechanism of action at a molecular level. In this context, computational modeling has played an increasingly important role in predicting how compounds interact with biological targets such as enzymes and receptors. Advanced computational techniques such as molecular dynamics simulations have been used to visualize binding interactions and identify key residues responsible for drug efficacy.

The integration of experimental data with computational predictions has provided valuable insights into optimizing drug design strategies. By combining these approaches researchers can more efficiently identify lead compounds with high potential for further development into clinical candidates.

The future prospects for 921834-64-2 are promising given its unique structural features and demonstrated biological activity. Further research is warranted to explore its full therapeutic potential across different disease indications including oncology where it shows particular promise due its ability target critical signaling pathways involved cancer progression.

In conclusion, 92183464, along with its derivative 2-chloro-N-(3(3-dimethyl) -5( (methylpropyl) ) -4 - oxo - tetrahydropyridine -1( (methyl) ) -8 - ylbenzamidine , represents an exciting advancement in chemical biology research offering new avenues toward developing effective treatments against various diseases through innovative molecular design strategies coupled rigorous experimental validation using cutting-edge technologies available today . As our understanding continues evolve regarding complex interplay between structure-function relationships within these molecules , we anticipate seeing even more groundbreaking discoveries emerge from similar efforts aimed at unlocking nature’s medicinal chemistry secrets .